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Compound of Interest

Compound Name:
(1S,2S,4S)-1,2,4-

trimethylcyclohexane

Cat. No.: B1141991 Get Quote

Proper disposal of (1S,2S,4S)-1,2,4-trimethylcyclohexane is critical for ensuring laboratory

safety and environmental protection. This substance is a highly flammable liquid and vapor that

is toxic to aquatic life and can be fatal if ingested and enters the airways.[1][2][3] Adherence to

strict disposal protocols is mandatory to mitigate these risks.

Physicochemical Properties and Hazard Information
A summary of the key quantitative data for 1,2,4-trimethylcyclohexane is provided below. This

information is essential for a comprehensive risk assessment during handling and disposal.
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Property Value Source(s)

Molecular Formula C₉H₁₈ [4]

Molecular Weight 126.24 g/mol [3]

Physical State Liquid [2]

Flash Point 19°C to 27.9°C (closed cup) [4][5]

Boiling Point 143.5°C [4]

Density 0.758 g/cm³ [4]

Vapor Pressure 6.69 mmHg at 25°C [4]

UN Number 3295 [6]

Hazard Class 3 (Flammable liquids) [1][6]

Packing Group II [6]

Standard Operating Procedure for Disposal
The following step-by-step protocol outlines the mandatory procedure for the safe disposal of

(1S,2S,4S)-1,2,4-trimethylcyclohexane from a laboratory setting.

Personal Protective Equipment (PPE)
Before handling the chemical waste, ensure appropriate PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

Lab Coat: A flame-resistant lab coat is recommended.

Work Area: All handling of waste should be conducted within a certified chemical fume hood

to avoid inhalation of vapors.[1]

Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/252327
https://www.tcichemicals.com/US/en/p/T0825
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/677345
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://static.cymitquimica.com/products/10/pdf/sds-F013904.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/227048?userType=undefined
https://static.cymitquimica.com/products/10/pdf/sds-F013904.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F013904.pdf
https://www.benchchem.com/product/b1141991?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/sds/sial/227048?userType=undefined
https://www.sigmaaldrich.com/KR/ko/sds/sial/227048?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do Not Mix: Do not mix (1S,2S,4S)-1,2,4-trimethylcyclohexane waste with incompatible

waste streams, such as acids or oxidizers.

Dedicated Container: Collect the waste in a designated, chemically compatible container.

This container should be free from contamination and in good condition. For flammable

liquids, glass or appropriate plastic containers are suitable; avoid metal containers for certain

chemicals.[7]

Headspace: Leave approximately 10% headspace in the container to allow for vapor

expansion.[8]

Waste Container Labeling
Properly label the waste container immediately upon adding the first drop of waste.

The label must clearly state the words "Hazardous Waste".[9]

Identify all chemical constituents by name (no formulas or abbreviations) and their

approximate percentages.[9]

Clearly mark the associated hazards, such as "Flammable" and "Toxic".[9]

Temporary Storage in a Satellite Accumulation Area
(SAA)

Location: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA).[9] The SAA should be located at or near the point of generation

and under the control of laboratory personnel.[7][9]

Secondary Containment: Place the container in a secondary containment bin to prevent

spills.[7]

Segregation: Ensure the container is stored away from incompatible chemicals.[9]

Ignition Sources: The SAA must be free of heat sources, sparks, and open flames.[1][2]

Final Disposal
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Do Not Drain Dispose: Under no circumstances should (1S,2S,4S)-1,2,4-
trimethylcyclohexane be disposed of down the sanitary sewer. This is illegal and poses a

significant environmental and safety hazard.[8]

Licensed Contractor: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal contractor.[6][10] Your institution's Environmental Health & Safety

(EH&S) department will manage this process.

Incineration: The typical disposal method for this type of organic solvent waste is high-

temperature incineration at a permitted facility.[8][10]

Spill Management Protocol
In the event of a spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[1]

Absorb: For small spills, absorb the liquid with a non-combustible absorbent material like dry

earth, sand, or a commercial sorbent.[11]

Collect: Carefully collect the absorbent material and contaminated items using non-sparking

tools and place them into a designated hazardous waste container.[1][11]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the cleanup materials as hazardous waste following the procedures

outlined above.

Disposal Workflow Diagram
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Step 1: Preparation & Collection

Step 2: Identification & Storage

Step 3: Final Disposal

Generate Waste
(1S,2S,4S)-1,2,4-trimethylcyclohexane

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Label Container:
'Hazardous Waste'

Contents & Hazards

Select & Prepare Waste Container
(Compatible, Clean, Leave Headspace)

Store in Satellite Accumulation Area (SAA)
(Secondary Containment, Segregated)

Contact EH&S for Waste Pickup

Is Container Full or Stored >1 Year?

No

Yes

Transfer to Licensed Waste Contractor

Transport to Permitted Facility

Final Disposal via Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (1S,2S,4S)-1,2,4-trimethylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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